Cas no 16227-12-6 (4-Phenyl-4H-1,2,4-triazole)
4-Phenyl-4H-1,2,4-triazole structure
Product Name:4-Phenyl-4H-1,2,4-triazole
CAS No:16227-12-6
MF:C8H7N3
MW:145.161280870438
MDL:MFCD00957679
CID:142111
PubChem ID:85340
Update Time:2025-04-19
4-Phenyl-4H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Phenyl-4H-1,2,4-triazole
- 4H-1,2,4-Triazole, 4-phenyl-
- 4-phenyl-1,2,4-triazole
- 1H-1,2,4-Triazole, 4-phenyl-
- 4-Phenyl-1H-1,2,4-triazole
- 4-Phenyl-4H-[1,2,4]triazole
- Enamine_000935
- 4-Phenyl-1.2.4-triazol
- HMS1396K11
- 8231AA
- AK102376
- ST24043984
- ST45023664
- BB 0256400
- DTXSID10167350
- SCHEMBL256624
- 16227-12-6
- F51141
- CHEMBL4851017
- 4H-1,2,4-Triazole,4-phenyl-
- DS-3821
- BRN 0115833
- MFCD00957679
- AKOS001026630
- CS-W022232
- SY114495
- Z56778673
- 5-26-01-00087 (Beilstein Handbook Reference)
-
- MDL: MFCD00957679
- Inchi: 1S/C8H7N3/c1-2-4-8(5-3-1)11-6-9-10-7-11/h1-7H
- InChI Key: YAHHNSBXSDGEFB-UHFFFAOYSA-N
- SMILES: N1(C=NN=C1)C1C=CC=CC=1
- BRN: 0115833
Computed Properties
- Exact Mass: 145.06411
- Monoisotopic Mass: 145.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 30.7
Experimental Properties
- Density: 1.16
- Boiling Point: 292°C at 760 mmHg
- Flash Point: 131 ºC
- Refractive Index: 1.632
- PSA: 30.71
4-Phenyl-4H-1,2,4-triazole Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature
4-Phenyl-4H-1,2,4-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019120042-1g |
4-Phenyl-4H-1,2,4-triazole |
16227-12-6 | 98% | 1g |
354.90 USD | 2021-06-16 | |
| Chemenu | CM131633-1g |
4-phenyl-4H-1,2,4-triazole |
16227-12-6 | 95+% | 1g |
$316 | 2021-06-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CQ558-50mg |
4-Phenyl-4H-1,2,4-triazole |
16227-12-6 | 98% | 50mg |
201.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CQ558-200mg |
4-Phenyl-4H-1,2,4-triazole |
16227-12-6 | 98% | 200mg |
508.0CNY | 2021-07-12 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P97430-1g |
4-Phenyl-4H-1,2,4-triazole |
16227-12-6 | 98% | 1g |
¥836.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P97430-5g |
4-Phenyl-4H-1,2,4-triazole |
16227-12-6 | 98% | 5g |
¥3229.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P97430-250mg |
4-Phenyl-4H-1,2,4-triazole |
16227-12-6 | 98% | 250mg |
¥268.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P97430-100mg |
4-Phenyl-4H-1,2,4-triazole |
16227-12-6 | 98% | 100mg |
¥159.0 | 2024-07-19 | |
| abcr | AB439980-250 mg |
4-Phenyl-4H-1,2,4-triazole, 95%; . |
16227-12-6 | 95% | 250MG |
€165.30 | 2023-07-18 | |
| abcr | AB439980-1 g |
4-Phenyl-4H-1,2,4-triazole, 95%; . |
16227-12-6 | 95% | 1g |
€286.00 | 2023-07-18 |
4-Phenyl-4H-1,2,4-triazole Related Literature
-
Mariana C. F. C. B. Dami?o,Renan Galaverna,Alan P. Kozikowski,James Eubanks,Julio C. Pastre React. Chem. Eng. 2017 2 896
-
Guang-Zhao Lu,Zhen-Long Tu,Liang Liu,You-Xuan Zheng,Yue Zhao Dalton Trans. 2019 48 1892
-
Guang-Zhao Lu,Liang Liu,Zhen-Long Tu,Yong-Hui Zhou,You-Xuan Zheng J. Mater. Chem. C 2019 7 2022
-
Seungjun Yi,Woo-Ri Bae,Jin-Hyoung Kim,Ah-Rang Lee,Woo-Young Kim,Won-Sik Han,Ho-Jin Son,Sang Ook Kang J. Mater. Chem. C 2016 4 4978
-
M. Tenne,S. Metz,G. Wagenblast,Ingo Münster,T. Strassner Dalton Trans. 2015 44 8444
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